Cas no 874591-57-8 (3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine)

• Product Name: 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine
• CAS No: 874591-57-8
• MF: C₁₁H₁₁N₅S
• MW: 245.303539514542
• CID: 1077971
• PubChem ID: 2988952
• Update Time: 2025-10-29

3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine
• 3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenylamine
• CS-0315508
• 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiaz ol-6-yl)-phenylamine
• AP-970/43374192
• 3-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
• 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-phenylamine
• DTXSID801164322
• 874591-57-8
• AKOS000108002
• 3-(3-Ethyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzenamine
• BB 0244883
• 3-{3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}aniline
• STK206434
• 3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline

• MDL： MFCD02249085
• Inchi： 1S/C11H11N5S/c1-2-9-13-14-11-16(9)15-10(17-11)7-4-3-5-8(12)6-7/h3-6H,2,12H2,1H3
• InChI Key： BMZLSIKQZVEEEV-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=C(C=2)N)=NN2C1=NN=C2CC

Computed Properties

• Exact Mass: 245.07351655g/mol
• Monoisotopic Mass: 245.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.3Ų

Additional information on 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine

Introduction to 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine (CAS No: 874591-57-8)

The compound 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine (CAS No: 874591-57-8) is a highly specialized organic compound with a complex heterocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug design and material science.

Chemical Structure and Properties

The molecular structure of 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine consists of a phenylamine group attached to a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole ring system with an ethyl substituent at the 3-position of the triazole ring. This arrangement creates a molecule with significant steric hindrance and unique electronic properties.

Recent studies have highlighted the importance of such heterocyclic systems in modulating biological activity. The presence of nitrogen and sulfur atoms in the ring system contributes to its ability to form hydrogen bonds and participate in π-interactions with biological targets.

Synthesis and Characterization

The synthesis of CAS No: 874591-57-8 involves a multi-step process that typically begins with the preparation of the triazolo-thiadiazole core. This is followed by functionalization at specific positions to introduce substituents such as the ethyl group and the phenylamine moiety.

Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. These studies have provided insights into its conformational flexibility and stability under various conditions.

Applications in Pharmacology

The compound has shown promise in preliminary pharmacological studies as a potential lead for drug development. Its ability to interact with key biological targets makes it a valuable tool in understanding disease mechanisms at a molecular level.

Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, studies are underway to evaluate its role in modulating neurotransmitter systems.

Environmental Considerations

As with all chemical compounds intended for pharmaceutical use or other applications, understanding the environmental impact of CAS No: 874591-57-8 is crucial. Research into its biodegradation pathways and potential toxicity to aquatic organisms is ongoing.

Preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions; however further studies are required to fully assess its environmental footprint.

Conclusion

In summary, CAS No: 874591-57-8, also known as 3-(3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-phenylamine, represents an important advancement in heterocyclic chemistry with diverse potential applications across multiple scientific disciplines.